Cas no 2213-17-4 (4’-Hydroxyechinenone)

• Product Name: 4’-Hydroxyechinenone
• CAS No: 2213-17-4
• Molecular Formula: C₄₀H₅₄O₂
• Molecular Weight: 566.856
• CID: 2053732

4’-Hydroxyechinenone Properties

Names and Identifiers

• (+-)-4'-hydroxy-beta,beta-caroten-4-one
• (+-)-4'-Hydroxy-beta,beta-carotin-4-on
• 4'-hydroxy-beta,beta-caroten-4-one
• 4'-hydroxy-echinenone
• 4'-hydroxyechinenone
• 4-Hydroxy-4'-keto-beta-carotin
• 4-Keto-4'-hydroxy-β-carotene
• 4-Oxo-4'-hydroxy-beta-carotin
• 4-Keto-4'-hydroxy-beta-carotene
• 4-Hydroxy-4'-keto-beta-carotene

• InChIKey： RONAGRFBGGXGHB-UHFFFAOYSA-N
• Inchi： InChI=1S/C40H54O2/c1-29(17-13-19-31(3)21-23-35-33(5)37(41)25-27-39(35,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-36-34(6)38(42)26-28-40(36,9)10/h11-24,37,41H,25-28H2,1-10H3
• SMILES： C/C(/C=C/C=C(/C)\C=C\C1=C(C)C(O)CCC1(C)C)=C\C=C/C=C(\C)/C=C/C=C(C)/C=C\C1=C(C)C(=O)CCC1(C)C |c:9,28,33,t:28|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• XLogP3: 10.731

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids